Cas no 1339871-95-2 (1-(2-bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine
• CAS No: 1339871-95-2
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6065968
• PubChem ID: 63276491
• Update Time: 2025-09-28

1-(2-bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-[(2-bromophenyl)methyl]-5-methyl-
• 1-(2-Bromobenzyl)-5-methyl-1h-pyrazol-4-amine
• 1-(2-bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine
• CS-0307151
• AKOS012580151
• EN300-1112634
• 1-[(2-bromophenyl)methyl]-5-methyl-1H-pyrazol-4-amine
• 1339871-95-2

• Inchi： 1S/C11H12BrN3/c1-8-11(13)6-14-15(8)7-9-4-2-3-5-10(9)12/h2-6H,7,13H2,1H3
• InChI Key： KUJFEJFHJVVKFK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Br)C(C)=C(N)C=N1

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 421.3±40.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Additional information on 1-(2-bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine

1-(2-Bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 1-(2-bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine (CAS No. 1339871-95-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a substituted phenyl group and an amine functionality. The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The substituted phenyl group introduces additional electronic and steric effects, further enhancing the compound's potential for diverse applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the bromophenyl group in this compound adds a layer of complexity to its chemical profile, making it a valuable substrate for further functionalization. Researchers have explored the use of this compound as a building block for constructing bioactive molecules with improved pharmacokinetic properties. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several disease-related enzymes, including tyrosine kinases and histone deacetylases.

In terms of synthesis, the preparation of 1-(2-bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine involves a multi-step process that typically begins with the formation of the pyrazole ring. This is often achieved through the condensation of 1,3-diamines with carbonyl compounds under acidic or basic conditions. The subsequent introduction of the bromophenyl group and the methyl substituent requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and asymmetric synthesis have further streamlined the production process, making this compound more accessible for large-scale applications.

The application of this compound extends beyond pharmaceuticals. In agrochemicals, it has been investigated as a potential lead for developing novel pesticides and herbicides. Its ability to modulate key biochemical pathways in plants and pests makes it an attractive candidate for sustainable agricultural solutions. Additionally, the compound has shown promise in materials science, particularly in the development of advanced polymers and coatings with enhanced thermal stability and mechanical properties.

From an environmental perspective, understanding the fate and transport of 1-(2-bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent toxicological studies have focused on evaluating its acute and chronic toxicity profiles, as well as its potential for bioaccumulation. These studies are essential for guiding regulatory decisions and ensuring safe handling practices throughout its lifecycle.

In conclusion, 1-(2-bromophenyl)methyl-5-methyl-1H-pyrazol-4-amine (CAS No. 1339871-95-2) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple industries. With ongoing research uncovering new applications and improved synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific innovation.